Cas no 4512-82-7 (2-ethyl-3,4-dihydro-1H-isoquinolin-5-ol bromide)

• Product Name: 2-ethyl-3,4-dihydro-1H-isoquinolin-5-ol bromide
• CAS No: 4512-82-7
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 929812
• PubChem ID: 20602
• Update Time: 2025-04-19

2-ethyl-3,4-dihydro-1H-isoquinolin-5-ol bromide Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-3,4-dihydro-1H-isoquinolin-5-ol bromide
• 2-ethyl-1,2,3,4-tetrahydroisoquinolin-2-ium-5-ol,bromide
• 5-ISOQUINOLINOL, 1,2,3,4-TETRAHYDRO-2-ETHYL-, HYDROBROMIDE
• 4512-82-7
• 2-Ethyl-5-hydroxy-1,2,3,4-tetrahydroisoquinoline, hydrobromide
• 2-ethyl-5-hydroxy-1,2,3,4-tetrahydroisoquinolinium bromide

• Inchi： 1S/C11H15NO.BrH/c1-2-12-7-6-10-9(8-12)4-3-5-11(10)13;/h3-5,13H,2,6-8H2,1H3;1H
• InChI Key： HHXJQWUXHSIFMY-UHFFFAOYSA-N
• SMILES： [Br-].OC1=CC=CC2=C1CC[NH+](CC)C2

Computed Properties

• Exact Mass: 240.9163
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• PSA: 25.8